Cas no 668971-05-9 (5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid)

• Product Name: 5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid
• CAS No: 668971-05-9
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• MDL: MFCD07377110
• CID: 1718941
• PubChem ID: 60095066
• Update Time: 2025-05-19

5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[2-(trifluoromethyl)phenyl]-
• 5-[2-(TRIFLUOROMETHYL)PHENYL]-3-ISOXAZOLECARBOXYLIC ACID
• 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylic acid
• AKOS017560013
• SCHEMBL6818423
• 668971-05-9
• UNBCGWXIQJQCMF-UHFFFAOYSA-N
• Z1405508301
• EN300-217608
• DB-139434
• 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylicacid
• 5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid

• MDL： MFCD07377110
• Inchi： 1S/C11H6F3NO3/c12-11(13,14)7-4-2-1-3-6(7)9-5-8(10(16)17)15-18-9/h1-5H,(H,16,17)
• InChI Key： UNBCGWXIQJQCMF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC(C(=O)O)=NO1)(F)F

Computed Properties

• Exact Mass: 257.02998
• Monoisotopic Mass: 257.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 428.8±45.0 °C at 760 mmHg
• Flash Point: 213.1±28.7 °C
• PSA: 63.33
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid

Introduction to 5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid (CAS No. 668971-05-9)

5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 668971-05-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a trifluoromethyl group at the 2-position of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The trifluoromethyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. Its incorporation into biological molecules often enhances binding interactions with target enzymes or receptors, leading to improved pharmacological activity. In the context of 5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid, this moiety likely contributes to the compound's potential as a building block for novel therapeutic agents.

The 1,2-oxazole core is another critical feature of this compound. Oxazoles are versatile heterocycles that have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid functionality at the 3-position further extends the compound's utility as a precursor for more complex derivatives through various chemical transformations such as esterification or amidation.

Recent advancements in computational chemistry and drug discovery methodologies have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. Studies have demonstrated that oxazole derivatives exhibit promising pharmacological profiles across multiple disease targets. For instance, modifications of the oxazole ring have been explored in the design of kinase inhibitors and protease inhibitors, which are crucial in treating cancers and viral infections.

The trifluoromethyl group's influence on the electronic properties of the phenyl ring can also be leveraged to optimize pharmacokinetic parameters. This includes enhancing oral bioavailability by improving lipophilicity while maintaining water solubility through balancing hydrophobic interactions. Such attributes are particularly relevant in modern drug design, where achieving an optimal balance between efficacy and pharmacokinetic properties is paramount.

In terms of synthetic accessibility, 5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid can be synthesized through multi-step organic reactions involving condensation reactions between appropriate precursors followed by functional group modifications. The synthesis may involve palladium-catalyzed cross-coupling reactions to introduce the trifluoromethylated phenyl moiety onto the oxazole scaffold. Advances in flow chemistry have also enabled more efficient and scalable production methods for such complex molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals, where similar heterocyclic compounds have been employed as pesticides or herbicides due to their ability to interact with biological targets in pests. Additionally, research into material science applications of fluorinated compounds has opened new avenues for exploring the utility of 5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid in advanced materials or coatings.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling and producing this compound. While it does not fall under categories of hazardous or controlled substances, proper safety protocols must be followed to protect workers from potential exposure during synthesis and handling. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

Future research directions may focus on exploring derivatives of 5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid to enhance its biological activity or improve its pharmacokinetic properties. For example, modifications at other positions on the phenyl ring or introduction of additional functional groups could yield compounds with enhanced binding affinity or selectivity for specific targets. Computational modeling techniques such as molecular docking and quantum mechanics simulations can aid in predicting the behavior of these derivatives before experimental validation.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of novel scaffolds like 5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid. These algorithms can analyze large datasets to identify patterns that correlate with biological activity, enabling researchers to prioritize candidates for further investigation. Such innovations are reshaping how new drugs are developed, making processes more efficient and data-driven.

In conclusion,5-2-(Trifluoromethyl)phenyl-1,2-oxazole-3-carboxylic Acid (CAS No. 668971-05-9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a trifluoromethylated phenyl ring with an oxazole core offers multiple opportunities for derivatization and optimization. As computational tools and synthetic methodologies continue to evolve, this compound is poised to play a significant role in future drug development efforts across various therapeutic areas.